Cas no 499238-36-7 (4-Bromo-3,5-difluorobenzotrifluoride)

• Product Name: 4-Bromo-3,5-difluorobenzotrifluoride
• CAS No: 499238-36-7
• MF: C₇H₂BrF₅
• MW: 260.986798763275
• CID: 821177
• PubChem ID: 2778983
• Update Time: 2025-04-19

4-Bromo-3,5-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-difluoro-5-(trifluoromethyl)benzene
• 2,6-Difluoro-4-(trifluoromethyl)bromobenzene
• 4-BROMO-3,5-DIFLUOROBENZOTRIFLUORIDE
• SY295756
• DTXSID30381218
• SCHEMBL19899621
• MJDJSTBBLBVDDK-UHFFFAOYSA-N
• MFCD03093034
• DB-051702
• CS-0212265
• PS-10115
• 2-Bromo-1,3-difluoro-5-(trifluoromethyl)benzene, 4-Bromo-alpha,alpha,alpha,3,5-pentafluorotoluene
• AKOS015853357
• 499238-36-7
• 4-Bromo-3,5-difluorobenzotrifluoride

• MDL： MFCD03093034
• Inchi： 1S/C7H2BrF5/c8-6-4(9)1-3(2-5(6)10)7(11,12)13/h1-2H
• InChI Key： MJDJSTBBLBVDDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)(F)F)C=C1F)F

Computed Properties

• Exact Mass: 259.92600
• Monoisotopic Mass: 259.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.768
• Boiling Point: 162.6°C at 760 mmHg
• Flash Point: 52.1°C
• Refractive Index: 1.44
• PSA: 0.00000
• LogP: 3.74610

4-Bromo-3,5-difluorobenzotrifluoride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes